Cas no 6973-57-5 ( )

• Product Name: &nbsp
• CAS No: 6973-57-5
• MF: C₂₂H₁₈N₂O
• MW: 326.391125202179
• CID: 974137
• PubChem ID: 237057
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• diphenyl-(1-phenylimidazol-2-yl)methanol
• HMS3078J20
• 6973-57-5
• NSC-40269
• SMR001526955
• DTXSID80285030
• NSC40269
• CHEMBL1872246
• MLS002608204
•  

• Inchi： 1S/C22H18N2O/c25-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)21-23-16-17-24(21)20-14-8-3-9-15-20/h1-17,25H
• InChI Key： GYWAMBWLPXELDE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1=NC=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 326.14200
• Monoisotopic Mass: 326.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 4.15650